2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(4-chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)10-7-8(5-6-11(10)16)9-3-2-4-12(17)13(9)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: JACYGZLXBPSTHK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=C(C(=CC=C2)F)C(=O)O)Cl
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID60692041
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261979-33-2

Description

2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid (95%) is a compound that has a wide range of applications in scientific research. It is a versatile compound that is used in various areas such as organic synthesis, biochemical and physiological studies, and drug development.

Mechanism of Action

The mechanism of action of 2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid (95%) is not yet fully understood. However, it is believed to interact with certain proteins in the cell membrane, which could lead to changes in the activity of certain enzymes or other proteins. It is also believed to have an effect on the expression of certain genes, which could lead to changes in the production of certain proteins.
Biochemical and Physiological Effects
2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid (95%) has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to changes in the metabolism of certain molecules. It has also been found to affect the expression of certain genes, which can lead to changes in the production of certain proteins. In addition, it has been shown to affect the structure and function of certain proteins, which can lead to changes in the activity of certain cellular processes.

Advantages and Limitations for Lab Experiments

2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid (95%) has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and is available in a range of concentrations. It is also relatively stable, which makes it suitable for long-term experiments. However, it is also a relatively toxic compound, which can limit its use in certain experiments.

Future Directions

The future directions for 2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid (95%) are numerous. The compound could be used in further biochemical and physiological studies to better understand its effects on cellular and molecular processes. It could also be used in drug development and testing to identify new drug targets and evaluate the efficacy of new drugs. In addition, it could be used in organic synthesis to prepare other compounds for further study. Finally, it could be used in the development of new analytical methods to detect and quantify the compound in biological samples.

Synthesis Methods

2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid (95%) is synthesized through a multi-step process. The first step involves the reaction of 4-chloro-3-methoxycarbonylphenol with 6-fluorobenzoic acid in the presence of a strong acid catalyst. This reaction yields a mixture of the desired product and by-products, which must then be separated through chromatography. The product can then be further purified through recrystallization.

Scientific Research Applications

2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid (95%) has a wide range of applications in scientific research. It is used in organic synthesis as a reagent for the preparation of other compounds. It is also used in biochemical and physiological studies to study the effects of various compounds on cellular and molecular processes. In addition, it is used in drug development and testing, as it helps to identify potential drug targets and evaluate the efficacy of new drugs.